1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one

• IUPAC Name: 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)xanthen-9-one
• InChI: InChI=1S/C18H16O5/c1-9(2)6-7-10-13(20)8-14(21)15-16(22)11-4-3-5-12(19)17(11)23-18(10)15/h3-6,8,19-21H,7H2,1-2H3
• InChI Key: JCHQJCJKSHNCBA-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=C2C(=C(C=C1O)O)C(=O)C3=C(O2)C(=CC=C3)O)C
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol

Description

Synthesis Analysis

The synthesis of 1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one involves the reaction of 1,3,5-Trihydroxyxanthen-9-one with 2-methylbut-3-en-2-ol in the presence of a catalytic amount of BF3-etherate. This process yields the compound in good yield along with other related compounds in varying yields. The synthesis pathway highlights the compound's potential as a biogenetic precursor for other natural substances such as 6-desoxyisojacareubin and 6-desoxyjacareubin, showcasing its significance in natural product chemistry (Gujral & Gupta, 1979).

Molecular Structure Analysis

Crystallographic studies and theoretical analyses provide insights into the molecular structure of related xanthene derivatives, revealing the importance of hydrogen-bonding patterns and intermolecular interactions in stabilizing the crystal structure. These studies are crucial for understanding the physical and chemical behavior of the compound under various conditions (Udayakumar et al., 2017).

Chemical Reactions and Properties

This compound participates in various chemical reactions, including oxidative cyclization, which leads to the formation of significant natural products. These reactions not only demonstrate the compound's reactivity but also its potential role in the biosynthesis of complex natural molecules (Gujral & Gupta, 1979).

Physical Properties Analysis

The physical properties of xanthene derivatives, such as crystal structure and molecular interactions, are crucial for their potential applications in materials science and organic synthesis. Studies on related compounds provide valuable information on how the physical properties of these molecules can influence their reactivity and stability (Boonnak, Chantrapromma, & Fun, 2006).

Chemical Properties Analysis

The chemical properties of this compound, such as its reactivity in conjugate addition reactions and its behavior as a Michael acceptor, are of significant interest. These properties are explored through various synthetic routes, offering insights into the compound's utility in organic synthesis and potential pharmaceutical applications (Gabbutt, Hepworth, Urquhart, & Vázquez de Miguel, 1997).

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis of Xanthenes : Gujral and Gupta (1979) demonstrated the synthesis of 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)xanthen-9-one through the reaction of 1,3,5-Trihydroxyxanthen-9-one with 2-methylbut-3-en-2-ol, yielding compounds that are probable biogenetic precursors of natural xanthones (Gujral & Gupta, 1979).

• Structural Analysis of Xanthones : Studies like those by Ee et al. (2011) and Boonnak et al. (2010) provide detailed structural elucidation of xanthone derivatives, including the analysis of molecular conformation and intramolecular interactions (Ee et al., 2011), (Boonnak et al., 2010).

Pharmacological Applications

• Cytotoxic Properties : Research by Lee et al. (2005) identified a new isoprenylated tetrahydroxy xanthone with cytotoxic properties, underlining the potential of such compounds in cancer research and therapy (Lee et al., 2005).

• Alpha-Glucosidase Inhibition : Seo et al. (2007) demonstrated that xanthones isolated from C. tricuspidata possess potent alpha-glucosidase inhibitory properties, indicating potential applications in diabetes management (Seo et al., 2007).

• Quinone Reductase-Inducing Activity : A study by Chin et al. (2008) on Garcinia mangostana fruits identified xanthones that induce quinone reductase, an enzyme involved in detoxification, highlighting the therapeutic potential of these compounds (Chin et al., 2008).

Mechanism of Action

Target of Action

The primary targets of 1,3,5-Trihydroxy-4-prenylxanthone are Phosphodiesterase type 5 (PDE5) , Na+/H+ Exchanger (NHE) , and acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) . These targets play crucial roles in various biological processes. PDE5 is involved in the regulation of intracellular concentrations of cyclic guanosine monophosphate (cGMP), while NHE is responsible for maintaining intracellular pH and cell volume. AChE and BChE are key enzymes in the cholinergic system, which is involved in numerous physiological functions.

Mode of Action

1,3,5-Trihydroxy-4-prenylxanthone acts as an inhibitor for its primary targets. It inhibits PDE5 with an IC50 value of 3.0 μM , and it also inhibits the Na+/H+ exchange system with a minimum inhibitory concentration of 10 μg/mL . Furthermore, it shows in vitro inhibitory activity against AChE and BChE .

Biochemical Pathways

This compound affects several biochemical pathways. It inhibits Lipopolysaccharide (LPS)-induced NO production in RAW264.7 macrophages , indicating its involvement in the nitric oxide signaling pathway. It also interferes with the posttranslational modification (phosphorylation and/or ubiquitinylation) of IRAK-1 in the cell membrane to impede TAK1-mediated activation of IKK and MAPKs signal transduction . This suggests that it plays a role in the NF-κB and AP-1 signaling pathways.

Result of Action

The inhibition of PDE5, NHE, AChE, and BChE by 1,3,5-Trihydroxy-4-prenylxanthone can lead to various molecular and cellular effects. For instance, it can suppress LPS-induced iNOS expression through abolishing IKK phosphorylation, IκB degradation, and NF-κB nuclear translocation . It also down-regulates NF-κB and AP-1 activation .

Action Environment

The action, efficacy, and stability of 1,3,5-Trihydroxy-4-prenylxanthone can be influenced by various environmental factors. For example, the presence of LPS can induce the production of NO in RAW264.7 macrophages, which can be inhibited by this compound . .

Biochemical Analysis

Biochemical Properties

1,3,5-Trihydroxy-4-prenylxanthone plays a crucial role in biochemical reactions, particularly in inhibiting the production of nitric oxide (NO) in macrophages. It interacts with several enzymes and proteins, including inducible nitric oxide synthase (iNOS), phosphodiesterase type 5 (PDE5), and Na+/H+ exchangers. The compound inhibits iNOS expression by interfering with the posttranslational modification of interleukin-1 receptor-associated kinase 1 (IRAK-1), thereby blocking the activation of nuclear factor-kappaB (NF-κB) and activator protein-1 (AP-1) signaling pathways .

Cellular Effects

1,3,5-Trihydroxy-4-prenylxanthone exerts significant effects on various cell types and cellular processes. In macrophages, it suppresses lipopolysaccharide (LPS)-induced NO production and iNOS expression. This suppression is achieved by inhibiting the phosphorylation of IkappaB kinase (IKK) and the degradation of IkappaB, preventing the nuclear translocation of NF-κB . Additionally, the compound affects cell signaling pathways, gene expression, and cellular metabolism by modulating the activity of mitogen-activated protein kinases (MAPKs) such as c-Jun NH2-terminal kinase (JNK) and extracellular signal-regulated kinase (ERK) .

Molecular Mechanism

The molecular mechanism of 1,3,5-Trihydroxy-4-prenylxanthone involves its interaction with key signaling molecules. The compound inhibits the phosphorylation and ubiquitination of IRAK-1, which is essential for the activation of transforming growth factor-beta (TGF-beta)-activated kinase 1 (TAK1). This inhibition blocks the downstream activation of IKK and MAPKs, leading to the suppression of NF-κB and AP-1 activations . Furthermore, 1,3,5-Trihydroxy-4-prenylxanthone acts as a PDE5 inhibitor with an IC50 value of 3.0 μM, contributing to its anti-inflammatory effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 1,3,5-Trihydroxy-4-prenylxanthone have been observed to change over time. The compound demonstrates stability and sustained activity in inhibiting LPS-induced iNOS expression in macrophages over an 18-hour incubation period . Long-term studies have shown that the compound maintains its inhibitory effects on NO production and iNOS expression, indicating its potential for prolonged therapeutic use .

Dosage Effects in Animal Models

The effects of 1,3,5-Trihydroxy-4-prenylxanthone vary with different dosages in animal models. At lower doses, the compound effectively inhibits inflammatory responses without causing significant toxicity. At higher doses, potential adverse effects such as hepatotoxicity and nephrotoxicity have been observed . These findings highlight the importance of determining the optimal dosage for therapeutic applications to minimize adverse effects.

Metabolic Pathways

1,3,5-Trihydroxy-4-prenylxanthone is involved in several metabolic pathways, including the inhibition of Na+/H+ exchangers and PDE5. The compound’s interaction with these enzymes affects metabolic flux and metabolite levels, contributing to its anti-inflammatory and anti-cancer properties . Additionally, the compound’s metabolism involves phase I and phase II biotransformation processes, which are essential for its elimination from the body .

Transport and Distribution

Within cells and tissues, 1,3,5-Trihydroxy-4-prenylxanthone is transported and distributed through interactions with specific transporters and binding proteins. The compound’s localization and accumulation are influenced by its affinity for Na+/H+ exchangers and PDE5 . These interactions facilitate its distribution to target sites, enhancing its therapeutic efficacy.

Subcellular Localization

1,3,5-Trihydroxy-4-prenylxanthone exhibits specific subcellular localization, which is crucial for its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with signaling molecules such as IRAK-1 and TAK1 . Additionally, post-translational modifications, including phosphorylation and ubiquitination, play a role in directing the compound to specific cellular compartments, ensuring its effective action .

Q & A

Q1: What makes 1,3,5-Trihydroxy-4-prenylxanthone a promising compound for further research?

A: 1,3,5-Trihydroxy-4-prenylxanthone has demonstrated interesting biological activity, particularly as a phosphodiesterase type 5 (PDE5) inhibitor. [] This enzyme is involved in regulating signal transduction in various tissues, making its inhibition a potential therapeutic target for conditions like erectile dysfunction. [] This compound is particularly noteworthy because it's the first reported instance of a natural xanthone exhibiting significant PDE5 inhibitory activity. []

Q2: How does the structure of 1,3,5-Trihydroxy-4-prenylxanthone relate to its PDE5 inhibitory activity?

A: Research suggests that the presence of the C-4 prenyl residue attached to the xanthone core is crucial for the observed PDE5 inhibitory activity. [] This observation highlights the importance of specific structural features for biological activity and provides a starting point for further structure-activity relationship (SAR) studies.

Q3: Beyond PDE5 inhibition, what other biological activities have been reported for 1,3,5-Trihydroxy-4-prenylxanthone?

A: 1,3,5-Trihydroxy-4-prenylxanthone has also demonstrated inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). [] These enzymes are involved in the breakdown of the neurotransmitter acetylcholine, making their inhibition relevant for conditions like Alzheimer's disease. Again, the C-4 prenyl group appears to be important for this activity. [] Additionally, this compound has shown to repress lipopolysaccharide-induced iNOS expression by interfering with the posttranslational modification of IRAK-1. []

Q4: From which natural sources can 1,3,5-Trihydroxy-4-prenylxanthone be isolated?

A: This compound has been isolated from several plant sources, including the heartwood of Anaxagorea luzonensis [, ] and the roots of Cudrania cochinchinensis (formerly Maclura cochinchinensis). [, ] This suggests that these plants, and potentially others, could be valuable sources of this compound for further research and development.

Q5: Have there been any attempts to synthesize 1,3,5-Trihydroxy-4-prenylxanthone in the laboratory?

A: Yes, researchers have successfully synthesized 1,3,5-Trihydroxy-4-prenylxanthone as part of a study focusing on 3-methylbut-2-enylated 1,3,5-trihydroxyxanthones. [] This synthesis involved reacting 1,3,5-Trihydroxyxanthen-9-one with 2-methylbut-3-en-2-ol in the presence of a BF3-etherate catalyst. [] This successful synthesis opens avenues for producing larger quantities of the compound for further investigation.